Cas no 94888-58-1 (1,4-Cyclohexanedimethanol, 2-methyl-)

• Product Name: 1,4-Cyclohexanedimethanol, 2-methyl-
• CAS No: 94888-58-1
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 4347986
• PubChem ID: 20207744
• Update Time: 2025-04-24

1,4-Cyclohexanedimethanol, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Cyclohexanedimethanol, 2-methyl-
• SCHEMBL10774888
• 94888-58-1
• DTXSID701296346
• 2-Methyl-1,4-cyclohexanedimethanol

• Inchi： 1S/C9H18O2/c1-7-4-8(5-10)2-3-9(7)6-11/h7-11H,2-6H2,1H3
• InChI Key： NEBVPZVFZADQMC-UHFFFAOYSA-N
• SMILES： OCC1CCC(CO)CC1C

Computed Properties

• Exact Mass: 158.130679813g/mol
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols